T16Ainh-A01
T16Ainh-A01
T16Ainh-A01(cas# 552309-42-9) is a inhibitor of the calcium-activated chloride channel TMEM16A.
Brand Name:
Vulcanchem
CAS No.:
552309-42-9
VCID:
VC0005586
InChI:
InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24)
SMILES:
CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
Molecular Formula:
C19H20N4O3S2
Molecular Weight:
416.5 g/mol
T16Ainh-A01
CAS No.: 552309-42-9
Inhibitors
VCID: VC0005586
Molecular Formula: C19H20N4O3S2
Molecular Weight: 416.5 g/mol
CAS No. | 552309-42-9 |
---|---|
Product Name | T16Ainh-A01 |
Molecular Formula | C19H20N4O3S2 |
Molecular Weight | 416.5 g/mol |
IUPAC Name | 2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide |
Standard InChI | InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24) |
Standard InChIKey | QSIYTNYMBWYHAA-UHFFFAOYSA-N |
Isomeric SMILES | CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C |
SMILES | CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C |
Canonical SMILES | CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C |
Appearance | A crystalline solid |
Description | T16Ainh-A01(cas# 552309-42-9) is a inhibitor of the calcium-activated chloride channel TMEM16A. |
Synonyms | T16Ainh-A01;2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-thiazolyl]acetamide |
Reference | 1: Deba F, Bessac BF. Anoctamin-1 Cl(-) channels in nociception: activation by an N-aroylaminothiazole and capsaicin and inhibition by T16A[inh]-A01. Mol Pain. 2015 Sep 12;11:55. doi: 10.1186/s12990-015-0061-y. PubMed PMID: 26364309; PubMed Central PMCID: PMC4567824. 2: Boedtkjer DM, Kim S, Jensen AB, Matchkov VM, Andersson KE. New selective inhibitors of calcium-activated chloride channels - T16A(inh) -A01, CaCC(inh) -A01 and MONNA - what do they inhibit? Br J Pharmacol. 2015 Aug;172(16):4158-72. doi: 10.1111/bph.13201. Epub 2015 Jul 8. PubMed PMID: 26013995; PubMed Central PMCID: PMC4543620. 3: Davis AJ, Shi J, Pritchard HA, Chadha PS, Leblanc N, Vasilikostas G, Yao Z, Verkman AS, Albert AP, Greenwood IA. Potent vasorelaxant activity of the TMEM16A inhibitor T16A(inh) -A01. Br J Pharmacol. 2013 Feb;168(3):773-84. doi: 10.1111/j.1476-5381.2012.02199.x. PubMed PMID: 22946562; PubMed Central PMCID: PMC3579294. |
PubChem Compound | 3193184 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume